Cas no 1547934-04-2 (2-methyl-2-{(2-methylphenyl)methylamino}propane-1,3-diol)

• Product Name: 2-methyl-2-{(2-methylphenyl)methylamino}propane-1,3-diol
• CAS No: 1547934-04-2
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5151554
• PubChem ID: 75525079
• Update Time: 2025-10-24

2-methyl-2-{(2-methylphenyl)methylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-methyl-2-[[(2-methylphenyl)methyl]amino]-
• 2-methyl-2-{(2-methylphenyl)methylamino}propane-1,3-diol

• Inchi： 1S/C12H19NO2/c1-10-5-3-4-6-11(10)7-13-12(2,8-14)9-15/h3-6,13-15H,7-9H2,1-2H3
• InChI Key： WBMGSPBPJNPCKC-UHFFFAOYSA-N
• SMILES： C(O)C(C)(NCC1=CC=CC=C1C)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-methyl-2-{(2-methylphenyl)methylamino}propane-1,3-diol

2-Methyl-2-{(2-Methylphenyl)methylamino}Propane-1,3-Diol: A Comprehensive Overview

The compound 2-methyl-2-{(2-methylphenyl)methylamino}propane-1,3-diol (CAS No. 1547934-04-2) is a versatile organic molecule with significant applications in various fields. This compound, often referred to as N-(2-methylphenyl)-N-methyldiethanolamine, is characterized by its unique structure, which combines a diol group with an aminoalkyl chain. Its chemical formula is C11H19NO3, and it has a molecular weight of approximately 207.26 g/mol.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its role as a building block for synthesizing bioactive molecules. The diol functional group in the molecule makes it highly reactive, enabling it to participate in various chemical reactions such as esterification and etherification. These reactions are pivotal in the synthesis of complex organic compounds used in drug delivery systems and polymer chemistry.

The synthesis of N-(2-methylphenyl)-N-methyldiethanolamine involves a multi-step process that typically begins with the alkylation of diethanolamine. This process is optimized to ensure high yields and purity, which are critical for its application in sensitive areas such as pharmaceutical manufacturing. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis, reducing production costs and environmental impact.

In terms of applications, this compound has found extensive use in the pharmaceutical industry as an intermediate for drug synthesis. Its ability to form stable complexes with metal ions has made it valuable in the development of chelating agents and contrast agents for medical imaging. Additionally, its amphiphilic nature makes it suitable for use in surfactants and emulsifiers, contributing to its versatility across multiple industries.

Recent research has also focused on the potential of this compound in biotechnology. Studies have demonstrated its ability to enhance the stability of enzymes under harsh conditions, making it a promising candidate for industrial biocatalysis. Furthermore, its role in the synthesis of bio-inspired polymers has opened new avenues for sustainable materials development.

From an environmental perspective, the compound's biodegradability has been a subject of interest. Research indicates that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This property is particularly important given the increasing emphasis on green chemistry and sustainable practices across industries.

In conclusion, N-(2-methylphenyl)-N-methyldiethanolamine (CAS No. 1547934-04-2) is a multifaceted compound with a wide range of applications. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research and industry.